Cas no 2167894-59-7 (4-Quinazolinamine, 2-(1-methylpropyl)-)

• Product Name: 4-Quinazolinamine, 2-(1-methylpropyl)-
• CAS No: 2167894-59-7
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5261508
• Update Time: 2025-05-25

4-Quinazolinamine, 2-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-(1-methylpropyl)-

• Inchi： 1S/C12H15N3/c1-3-8(2)12-14-10-7-5-4-6-9(10)11(13)15-12/h4-8H,3H2,1-2H3,(H2,13,14,15)
• InChI Key： CBAWEVGIBVOYOX-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(N)N=C1C(C)CC

Additional information on 4-Quinazolinamine, 2-(1-methylpropyl)-

Introduction to 4-Quinazolinamine, 2-(1-methylpropyl) and Its Applications in Modern Chemical Biology

4-Quinazolinamine, 2-(1-methylpropyl), identified by the CAS number 2167894-59-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the quinazoline family, a class of molecules known for their diverse pharmacological applications, including anticancer, antimicrobial, and anti-inflammatory effects. The presence of the 1-methylpropyl substituent in the structure enhances its molecular complexity and may contribute to its distinct interaction with biological targets.

The quinazoline scaffold is a privileged structure in medicinal chemistry, featuring a fused benzene and pyrimidine ring system. This core structure serves as a versatile platform for drug discovery, allowing modifications at various positions to tailor its biological activity. In particular, derivatives of quinazoline have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer progression. The compound 4-Quinazolinamine, 2-(1-methylpropyl) represents an interesting derivative with potential therapeutic implications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of quinazoline derivatives with high precision. Studies have shown that the 1-methylpropyl group in 4-Quinazolinamine, 2-(1-methylpropyl) can influence the compound's solubility, metabolic stability, and binding interactions with biological targets. These insights are crucial for optimizing drug-like properties and improving pharmacokinetic profiles.

In the realm of oncology, quinazoline derivatives have been explored as inhibitors of tyrosine kinases, which are overexpressed in many cancer cells. The structural features of 4-Quinazolinamine, 2-(1-methylpropyl) make it a promising candidate for further development as a kinase inhibitor. Preliminary in vitro studies have suggested that this compound can disrupt signaling pathways involved in cell proliferation and survival. These findings align with the broader efforts in oncology research to develop small-molecule inhibitors that selectively target aberrant signaling networks in cancer cells.

Beyond oncology, quinazoline derivatives have shown promise in other therapeutic areas. For instance, some derivatives have demonstrated antimicrobial properties by interfering with bacterial DNA gyrase or RNA polymerase. The unique electronic and steric properties of 4-Quinazolinamine, 2-(1-methylpropyl) may contribute to its ability to interact with bacterial enzymes, offering a potential strategy for combating antibiotic-resistant strains.

The synthesis of 4-Quinazolinamine, 2-(1-methylpropyl) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and flow chemistry, have made it possible to produce complex heterocyclic compounds more efficiently. These innovations are essential for scaling up production and making novel compounds more accessible for further research.

One of the key challenges in developing quinazoline-based drugs is their metabolic stability. The 1-methylpropyl group can influence the compound's susceptibility to enzymatic degradation. However, strategies such as prodrug design and chemical modifications can enhance metabolic stability while preserving biological activity. Ongoing research aims to identify optimal modifications that balance pharmacokinetic properties with therapeutic efficacy.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations and virtual screening have accelerated the identification of promising candidates like 4-Quinazolinamine, 2-(1-methylpropyl). These tools allow researchers to predict how a molecule will interact with its target protein at an atomic level, providing valuable insights into binding modes and potential side effects.

Future directions in the study of 4-Quinazolinamine, 2-(1-methylpropyl) include exploring its potential in combination therapies. By pairing this compound with other drugs that target different aspects of cancer biology, researchers may be able to develop more effective treatment regimens. Additionally, investigating its effects in preclinical models will provide further evidence of its therapeutic potential before human trials can begin.

The development of novel bioactive compounds like 4-Quinazolinamine, 2-(1-methylpropyl) underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations foster innovation and accelerate the translation of laboratory discoveries into clinical applications.

In conclusion,4-Quinazolinamine, 2-(1-methylpropyl) (CAS no. 2167894-59-7) is a structurally interesting compound with potential applications in cancer therapy and other therapeutic areas. Its unique properties make it a valuable subject for further research aimed at developing new treatments for various diseases.